Cas no 2248389-21-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate is a specialized chemical compound combining an isoindole-1,3-dione moiety with a difluoromethyl-substituted pyrazole carboxylate. This structure confers unique reactivity and functional versatility, making it valuable in synthetic chemistry and agrochemical applications. The difluoromethyl group enhances stability and bioactivity, while the fused heterocyclic system offers potential for further derivatization. Its precise molecular architecture allows for selective interactions in targeted reactions or biological systems. The compound is particularly suited for use as an intermediate in the development of advanced active ingredients, leveraging its balanced lipophilicity and electronic properties for optimized performance in formulation studies.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate structure
2248389-21-9 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate
CAS No:2248389-21-9
MF:C15H11F2N3O4
MW:335.262350320816
CID:6245055
PubChem ID:165981002
Update Time:2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6526607
    • 2248389-21-9
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C15H11F2N3O4/c1-7-10(11(12(16)17)18-19(7)2)15(23)24-20-13(21)8-5-3-4-6-9(8)14(20)22/h3-6,12H,1-2H3
    • InChI Key: WJOFIGQLCFKOCR-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N(C)N=1)F

Computed Properties

  • Exact Mass: 335.07176216g/mol
  • Monoisotopic Mass: 335.07176216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 81.5Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 3-(Difluoromethyl)-1,5-Dimethyl-1H-Pyrazole-4-Carboxylate (CAS No. 2248389-21-9)

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 2248389-21-9) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of carboxylates, which are widely used in various chemical and pharmaceutical applications. The CAS number 2248389-21-9 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of this compound is characterized by a pyrazole ring substituted with a difluoromethyl group and two methyl groups at specific positions. The isoindole moiety attached to the pyrazole ring introduces additional complexity and functional diversity to the molecule. This combination of structural features makes the compound highly versatile in terms of its potential applications.

Recent studies have highlighted the importance of such compounds in the development of agrochemicals and pharmaceuticals. For instance, the difluoromethyl group is known to enhance the bioactivity of molecules by improving their stability and absorption properties. Similarly, the pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets.

One of the most promising applications of this compound is in the field of pesticide development. Researchers have found that derivatives of this compound exhibit potent activity against a wide range of agricultural pests. The carboxylate group plays a crucial role in enhancing the efficacy of these compounds by improving their solubility and bioavailability.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that it may possess antimicrobial properties, making it a candidate for the development of new antibiotics. The isoindole moiety is particularly interesting due to its ability to modulate enzyme activity, which could be exploited for therapeutic purposes.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions, oxidation, and substitution processes. Recent advancements in catalytic chemistry have made it possible to synthesize this compound with higher yields and greater precision. These improvements have significantly reduced the cost of production, making it more accessible for large-scale applications.

From an environmental perspective, the ecological impact of this compound has been a subject of recent research. Studies indicate that while it is effective in its intended applications, measures must be taken to minimize its environmental footprint. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and environmental regulations.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-yl 3-(Difluoromethyl)-1,5-Dimethyl-1H-Pyrazole-4-Carboxylate (CAS No. 2248389-21) is a multifaceted compound with significant potential in both agricultural and pharmaceutical fields. Its unique molecular structure and functional groups make it a valuable asset in modern chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is expected to play an increasingly important role in various industries.

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